Cas no 346704-80-1 (Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI))

• Product Name: Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI)
• CAS No: 346704-80-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1023163
• PubChem ID: 37912735
• Update Time: 2025-08-05

Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI)
• DB-109426
• methyl 5-amino-2-propan-2-yloxybenzoate
• AKOS010561024
• A1-14463
• 346704-80-1
• Methyl 5-amino-2-isopropoxybenzoate
• SCHEMBL7564303
• C91498
• Methyl 5-amino-2-(propan-2-yloxy)benzoate
• Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester

• Inchi： 1S/C11H15NO3/c1-7(2)15-10-5-4-8(12)6-9(10)11(13)14-3/h4-7H,12H2,1-3H3
• InChI Key： KUZAUIMZCSWJPG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(=O)OC)N)C(C)C

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.6Ų

Additional information on Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI)

Comprehensive Analysis of Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI) (CAS No. 346704-80-1)

Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI), with the CAS number 346704-80-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative of benzoic acid is characterized by its unique molecular structure, which includes an amino group and a methoxyisopropyl moiety. These functional groups contribute to its potential applications in drug synthesis and intermediate chemistry, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for 5-amino-2-(1-methylethoxy)benzoic acid methyl ester has increased due to its role as a key intermediate in the synthesis of more complex compounds. Its structural features, such as the amino group and ester functionality, allow for further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability makes it valuable in the development of new materials and active pharmaceutical ingredients (APIs), aligning with the growing trend toward personalized medicine and targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the applications of CAS 346704-80-1 in modern chemistry?" Researchers highlight its utility in heterocyclic chemistry, where it serves as a precursor for the synthesis of nitrogen-containing rings. These heterocycles are foundational in many drugs, including antivirals and anti-inflammatory agents. Additionally, its methoxyisopropyl group enhances solubility, a critical factor in formulation science, addressing common challenges in drug delivery systems.

Another trending topic is the eco-friendly synthesis of benzoic acid derivatives. With sustainability becoming a priority, chemists are exploring greener pathways to produce compounds like methyl 5-amino-2-isopropoxybenzoate. Techniques such as microwave-assisted reactions and catalytic methods are being investigated to reduce energy consumption and waste generation. This aligns with global initiatives to minimize the environmental footprint of chemical manufacturing.

From a regulatory perspective, CAS 346704-80-1 is not classified as hazardous under major chemical inventories, which simplifies its handling and transportation. However, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended when working with this compound. Its stability under standard conditions makes it a practical choice for industrial-scale applications, though compatibility testing is advised for specific reaction environments.

In summary, Benzoic acid, 5-amino-2-(1-methylethoxy)-, methyl ester (9CI) represents a versatile building block in synthetic chemistry. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in research. As scientific inquiries evolve, this compound is likely to remain at the forefront of innovations in organic synthesis and applied chemistry.